Cas no 357610-31-2 (N-Boc-β-alanine-β-methyl-n-carboxyanhydride)

• Product Name: N-Boc-β-alanine-β-methyl-n-carboxyanhydride
• CAS No: 357610-31-2
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• MDL: MFCD03839892
• CID: 920666
• PubChem ID: 10922292
• Update Time: 2025-06-07

N-Boc-β-alanine-β-methyl-n-carboxyanhydride Chemical and Physical Properties

Names and Identifiers

• N-BOC-BETA-ALANINE-BETA-METHYL-N-CARBOXYANHYDRIDE
• N-Boc-belta-alanine-belta-methyl-N-carboxyanhydride
• tert-butyl-4-methyl-2,6-dioxo-1,3-oxazinane-3-carboxylate
• DB-316657
• DTXSID40448467
• 357610-31-2
• Tert-butyl 4-methyl-2,6-dioxo-1,3-oxazinane-3-carboxylate
• A13491
• AKOS025312457
• CS-0172204
• 4-methyl-2,6-dioxo-[1,3]oxazinane-3-carboxylic acid tert-butyl ester
• MFCD03839892
• AS-37123
• SCHEMBL3683653
• tert-Butyl4-methyl-2,6-dioxo-1,3-oxazinane-3-carboxylate
• N-Boc-β-alanine-β-methyl-n-carboxyanhydride

• MDL： MFCD03839892
• Inchi： 1S/C10H15NO5/c1-6-5-7(12)15-8(13)11(6)9(14)16-10(2,3)4/h6H,5H2,1-4H3
• InChI Key： JWGYMRBLFDQUPS-UHFFFAOYSA-N
• SMILES： O(C(N1C(=O)OC(CC1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.09500
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 1.61680

N-Boc-β-alanine-β-methyl-n-carboxyanhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on N-Boc-β-alanine-β-methyl-n-carboxyanhydride

Recent Advances in N-Boc-β-alanine-β-methyl-n-carboxyanhydride (CAS: 357610-31-2) Research and Applications

N-Boc-β-alanine-β-methyl-n-carboxyanhydride (CAS: 357610-31-2) is a specialized chemical compound widely used in peptide synthesis and polymer chemistry. Recent studies have highlighted its significance as a key intermediate in the production of β-peptides and functionalized polymers, which are increasingly relevant in drug delivery systems and biomaterials. This research briefing synthesizes the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical fields.

One of the most notable advancements in the use of N-Boc-β-alanine-β-methyl-n-carboxyanhydride is its role in the ring-opening polymerization (ROP) process. A 2023 study published in the Journal of Polymer Science demonstrated that this compound exhibits exceptional reactivity and control over polymer chain length, making it ideal for creating tailored poly(β-amino acid)s. The study also revealed that the methyl substitution at the β-position enhances the stability of the resulting polymers, which is critical for applications in controlled drug release and tissue engineering scaffolds.

Further research has explored the compound's utility in solid-phase peptide synthesis (SPPS). A recent paper in Organic Letters (2024) detailed a novel protocol for incorporating N-Boc-β-alanine-β-methyl-n-carboxyanhydride into peptide chains with high efficiency and minimal side reactions. This method leverages the compound's unique reactivity to facilitate the synthesis of β-peptides with improved bioavailability and resistance to enzymatic degradation, opening new avenues for peptide-based therapeutics.

In addition to its synthetic applications, mechanistic studies have provided deeper insights into the compound's behavior under various conditions. Quantum mechanical calculations and kinetic analyses, as reported in Chemical Communications (2023), have elucidated the factors influencing its polymerization kinetics, including solvent effects and catalyst choice. These findings are instrumental in optimizing reaction conditions for industrial-scale production and ensuring reproducibility in research settings.

The pharmaceutical potential of derivatives synthesized from N-Boc-β-alanine-β-methyl-n-carboxyanhydride has also gained attention. For instance, a 2024 study in Bioconjugate Chemistry highlighted the development of β-peptide-drug conjugates (β-PDCs) with enhanced tumor-targeting capabilities. The researchers attributed the success of these conjugates to the structural robustness imparted by the methyl-substituted β-alanine backbone, which improves in vivo stability and pharmacokinetics.

Looking ahead, ongoing research is focusing on expanding the scope of N-Boc-β-alanine-β-methyl-n-carboxyanhydride in green chemistry initiatives. Preliminary results from a collaborative project between academic and industrial partners suggest that the compound can be synthesized using more sustainable catalysts and solvents, reducing the environmental footprint of peptide and polymer production. These efforts align with the broader trend toward sustainable practices in the pharmaceutical and materials science industries.

In conclusion, N-Boc-β-alanine-β-methyl-n-carboxyanhydride (CAS: 357610-31-2) continues to be a cornerstone in advanced chemical synthesis, with its applications spanning drug development, biomaterials, and sustainable chemistry. The latest research underscores its versatility and potential for innovation, making it a compound of enduring interest to researchers and industry professionals alike.